N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-phenylacrylamide

• IUPAC Name: (Z)-N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C23H18N2O2/c1-16-7-13-20-21(15-16)27-23(25-20)18-9-11-19(12-10-18)24-22(26)14-8-17-5-3-2-4-6-17/h2-15H,1H3,(H,24,26)/b14-8-
• InChI Key: VUTAVJOCUZNUCC-ZSOIEALJSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)/C=C\C4=CC=CC=C4
• Molecular Formula: C23H18N2O2
• Molecular Weight: 354.4 g/mol

Description

N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-phenylacrylamide, also known as MPT0B392, is a novel small molecule compound that has gained significant attention in scientific research due to its potential applications in various fields such as cancer treatment, inflammation, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-phenylacrylamide is not fully understood, but studies have suggested that it may act through multiple pathways. One proposed mechanism is the inhibition of the Akt/mTOR signaling pathway, which is involved in cell growth and survival. This compound has also been shown to activate the p38 MAPK signaling pathway, which plays a role in inflammation and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation in animal models of arthritis, and protect against neurodegeneration in animal models of Alzheimer's and Parkinson's. Furthermore, this compound has been shown to have low toxicity in normal cells, suggesting that it may be a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-phenylacrylamide is its relative ease of synthesis, which makes it readily available for scientific research. Additionally, this compound has shown promising results in various preclinical studies, indicating its potential for further development as a therapeutic agent.
One limitation of this compound is the lack of clinical data, as it has not yet been tested in humans. Furthermore, the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research and development of N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-phenylacrylamide. One direction is to further elucidate its mechanism of action, which may provide insights into its potential applications in various diseases. Another direction is to conduct clinical trials to evaluate its safety and efficacy in humans. Furthermore, the development of this compound derivatives may lead to the discovery of more potent and selective compounds for therapeutic use.

Scientific Research Applications

N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-phenylacrylamide has been extensively studied for its potential applications in the treatment of cancer. Studies have shown that this compound can induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, this compound has been shown to inhibit tumor growth in animal models of breast cancer and colon cancer.
In addition to its anticancer properties, this compound has also been studied for its anti-inflammatory and neuroprotective effects. Studies have shown that this compound can reduce inflammation in animal models of arthritis and neurodegenerative diseases such as Alzheimer's and Parkinson's.